2-Cyano-5-fluorobenzene-1-sulfonyl chloride

• IUPAC Name: 2-cyano-5-fluorobenzenesulfonyl chloride
• InChI: InChI=1S/C7H3ClFNO2S/c8-13(11,12)7-3-6(9)2-1-5(7)4-10/h1-3H
• InChI Key: WGFLZPKSPVMZOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)S(=O)(=O)Cl)C#N
• Molecular Formula: C7H3ClFNO2S
• DSSTOX Substance ID: DTXSID10717339
• Molecular Weight: 219.62 g/mol
• CAS RN: 612541-15-8

Description

“2-Cyano-5-fluorobenzene-1-sulfonyl chloride” is a chemical compound with the CAS Number: 612541-15-8. It has a molecular weight of 219.62. It is a powder and is stored at 4 degrees Celsius.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H3ClFNO2S/c8-13(11,12)7-3-6(9)2-1-5(7)4-10/h1-3H. This code represents the molecular structure of the compound.

Scientific Research Applications

Synthesis of Isoxazoles and Fluoronitrobenzenesulfonyl Chlorides

2-Cyano-5-fluorobenzene-1-sulfonyl chloride serves as a pivotal intermediate in the synthesis of various chemical compounds due to its reactive sulfonyl chloride group. For instance, its structural analogs have been utilized in the regioselective construction of 5-sulfonylfluoro isoxazoles through a [3+2] cycloaddition with N-hydroxybenzimidoyl chlorides. This methodology provides a direct route to functionalized isoxazoles, highlighting the utility of sulfonyl chloride derivatives in synthesizing compounds with potential biological activities (Leng & Qin, 2018).

Moreover, the synthesis of isomeric fluoronitrobenzene-sulfonyl chlorides from difluoronitrobenzenes underscores another dimension of its applications. This process involves a two-step procedure, starting with a regioselective reaction with phenylmethanethiol, followed by oxidative cleavage to yield sulfonyl chlorides. Such compounds demonstrate the synthetic versatility of this compound and its derivatives in organic synthesis, facilitating the production of compounds with varied functional groups (Zhersh et al., 2010).

Facilitating Molecular Structural Studies

Derivatives of this compound also play a critical role in facilitating molecular structural studies. For example, the investigation of 4-fluoroisoquinoline-5-sulfonyl chloride, a compound structurally related to this compound, provides insights into how sulfonyl chlorides interact with other functional groups. Such studies are essential for understanding the steric and electronic effects of substituents on sulfonyl chlorides, which can influence their reactivity and applications in synthesis (Ohba et al., 2012).

Applications in Synthesis of Biologically Active Compounds

Furthermore, the structural framework of this compound is conducive to modifications that lead to biologically active compounds. For instance, sulfonamide and carbamate derivatives synthesized from related compounds exhibit significant antimicrobial activity. This demonstrates the potential of this compound and its derivatives in the development of new pharmaceuticals and agrochemicals, underscoring the importance of sulfonyl chlorides in medicinal chemistry (Janakiramudu et al., 2017).

Safety and Hazards

The compound has the signal word “Danger” and is associated with the hazard statements H302, H314, and H335. The precautionary statements associated with it are P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P403+P233, P405, and P501.